Cas no 2253629-52-4 (Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1))

• Product Name: Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1)
• CAS No: 2253629-52-4
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• CID: 5462133
• PubChem ID: 137919869
• Update Time: 2025-10-15

Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z3417039111
• 2253629-52-4
• N-Methyl-3-methylidenecyclobutan-1-amine;hydrochloride
• EN300-6504636
• N-methyl-3-methylidenecyclobutan-1-amine hydrochloride
• Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1)

• Inchi： 1S/C6H11N.ClH/c1-5-3-6(4-5)7-2;/h6-7H,1,3-4H2,2H3;1H
• InChI Key： NMUJQKOHPUMUFF-UHFFFAOYSA-N
• SMILES： C1(NC)CC(=C)C1.[H]Cl

Computed Properties

• Exact Mass: 133.0658271g/mol
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1)

Research Brief on Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1) (CAS: 2253629-52-4)

Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1) (CAS: 2253629-52-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring structure and methylene substitution, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and possible therapeutic uses, making it a subject of interest for researchers aiming to explore novel bioactive molecules.

The synthesis of Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1) involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity and purity of the synthesized product, ensuring its suitability for further biological evaluation.

Pharmacological studies have revealed that Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1) exhibits promising activity in modulating specific biological targets. Preliminary in vitro assays indicate its potential as a ligand for certain receptors, suggesting possible applications in neurological and metabolic disorders. However, detailed mechanistic studies are still underway to elucidate its exact mode of action and to assess its safety profile. These findings underscore the compound's potential as a lead molecule for the development of new therapeutic agents.

In addition to its pharmacological properties, recent research has explored the compound's stability and formulation challenges. Given its hydrochloride salt form, studies have investigated its solubility and bioavailability under various physiological conditions. These investigations are critical for determining the most effective delivery methods and for optimizing its pharmacokinetic properties. Researchers are also examining potential synergies with other compounds to enhance its therapeutic efficacy.

Despite the promising preliminary results, further research is needed to fully understand the therapeutic potential of Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1). Ongoing studies are focused on in vivo models to evaluate its efficacy and toxicity, as well as on structural modifications to improve its drug-like properties. The compound's unique chemical structure and biological activity make it a valuable candidate for future drug development efforts, particularly in areas where current treatments are limited or ineffective.

In conclusion, Cyclobutanamine, N-methyl-3-methylene-, hydrochloride (1:1) (CAS: 2253629-52-4) represents a promising area of research in the chemical biology and pharmaceutical fields. Its synthesis, pharmacological properties, and potential therapeutic applications highlight its significance as a subject of ongoing investigation. As research progresses, this compound may pave the way for the development of innovative treatments for a range of medical conditions, contributing to the advancement of modern medicine.